Cas no 142499-56-7 (6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 142499-56-7
• MF: C₁₂H₆Cl₂N₂O
• MW: 265.094840526581
• MDL: MFCD00214977
• CID: 3737040
• PubChem ID: 2765247
• Update Time: 2025-10-21

6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(3,4-dichlorophenyl)-1,2-dihydro-2-oxo-
• 6-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 142499-56-7
• AKOS010916131
• 6-(3,4-dichlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• SCHEMBL9529307
• Oprea1_020786
• 10H-482S
• MFCD00214977
• 6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00214977
• Inchi： 1S/C12H6Cl2N2O/c13-9-3-1-7(5-10(9)14)11-4-2-8(6-15)12(17)16-11/h1-5H,(H,16,17)
• InChI Key： JGSDPPNDXFQWIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C#N)C(N1)=O)Cl

Computed Properties

• Exact Mass: 263.9857182Da
• Monoisotopic Mass: 263.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Overview of 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 142499-56-7)

The compound 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, identified by its CAS No. 142499-56-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyridinecarbonitrile core, substituted with a 3,4-dichlorophenyl group, which contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity.

In recent years, the demand for heterocyclic compounds like 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has surged, driven by their utility in drug discovery and material science. The presence of both dichlorophenyl and pyridinecarbonitrile moieties makes this compound a valuable intermediate for synthesizing more complex molecules. Its CAS No. 142499-56-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is its potential role in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. The compound's structural features suggest it could be a candidate for developing new antimicrobial agents or crop protection chemicals, aligning with global efforts to combat drug-resistant pathogens and enhance food security.

From a synthetic perspective, the preparation of 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile involves multi-step organic reactions, often starting from readily available precursors like 3,4-dichlorobenzaldehyde and cyanoacetamide. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact. The compound's CAS No. 142499-56-7 is often cited in patents and publications, underscoring its industrial significance.

Another area of exploration for 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is its potential in material science. The pyridinecarbonitrile scaffold is known for its ability to form stable coordination complexes with metals, making it a candidate for designing advanced materials such as sensors or catalysts. This versatility has led to increased searches for its CAS No. 142499-56-7 in cross-disciplinary research.

Safety and regulatory compliance are critical when working with 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. While not classified as hazardous under standard guidelines, proper handling protocols must be followed to ensure workplace safety. Researchers often query its material safety data sheet (MSDS) and CAS No. 142499-56-7 to access detailed safety information.

In conclusion, 6-(3,4-Dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 142499-56-7) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovative research, making it a subject of ongoing interest in the scientific community.